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Compound of Interest

Compound Name: N-Methoxyacetamide

Cat. No.: B1266195 Get Quote

This technical guide provides an in-depth overview of N-methoxyacetamide and its N-

methylated analogue, N-methoxy-N-methylacetamide. Due to the common ambiguity between

these two compounds, this document will address both, with a primary focus on N-methoxy-N-

methylacetamide, a versatile reagent in organic synthesis, particularly relevant to drug

discovery and development.

Molecular Structure and Properties
A clear distinction between N-Methoxyacetamide and N-Methoxy-N-methylacetamide is

crucial for their appropriate application. The primary structural difference is the presence of a

methyl group on the nitrogen atom in the latter, which significantly influences its chemical

reactivity and utility.

N-Methoxyacetamide is a primary amide derivative, whereas N-Methoxy-N-methylacetamide

is a secondary amide, famously known as a Weinreb amide. This functional group is of

particular importance in organic synthesis for the preparation of ketones.

Physicochemical Data
The key physical and chemical properties of both compounds are summarized below for easy

comparison.
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Property N-Methoxyacetamide
N-Methoxy-N-
methylacetamide

Molecular Formula C₃H₇NO₂[1][2] C₄H₉NO₂[3][4]

Molecular Weight 89.09 g/mol [1][2] 103.12 g/mol [3][4][5]

CAS Number 5806-90-6[1][2] 78191-00-1[3][4]

IUPAC Name N-methoxyacetamide[1]
N-methoxy-N-

methylacetamide[3]

Appearance Not specified Clear colorless liquid[5]

Boiling Point Not specified 152 °C[5]

Density Not specified 0.97 g/mL at 25 °C[4]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of these molecules.

Spectroscopic Data Values

¹H NMR (400 MHz, CDCl₃) δ 3.65 (s, 3H), 3.13 (s, 3H), 2.08 (s, 3H)[3]

¹³C NMR (100 MHz, CDCl₃) δ 172.0, 61.1, 32.0, 19.8[3]

Infrared (IR) 3497, 2971, 2941, 2824, 1663 cm⁻¹[6]

Mass Spectrometry (m/z) Top Peak: 43[7]

Experimental Protocols
The synthesis of N-methoxy-N-methylacetamide (a Weinreb amide) is a common procedure in

synthetic chemistry laboratories.

Synthesis of N-Methoxy-N-methylacetamide
This protocol describes the synthesis of N-Methoxy-N-methylacetamide from acetyl chloride

and N,O-dimethylhydroxylamine hydrochloride.[3]
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Materials:

N,O-Dimethylhydroxylamine hydrochloride

Acetyl chloride

Triethylamine (TEA)

Dichloromethane (DCM)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Magnesium sulfate (MgSO₄)

Procedure:

To a solution of N,O-dimethylhydroxylamine hydrochloride (1.367 g, 14.015 mmol) in DCM

(30 mL) at 0 °C, slowly add TEA (2.836 g, 3.9 mL, 28.030 mmol).

Stir the mixture for 10 minutes at 0 °C.

Add acetyl chloride (1.1 g, 1.0 mL, 14.105 mmol) dropwise to the reaction mixture at 0 °C.

Allow the reaction to stir at 22 °C overnight.

Quench the reaction with a saturated NaHCO₃ solution.

Separate the biphasic solution and extract the aqueous layer with DCM (2 x 30 mL).

Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate in

vacuo.

The resulting residue affords the desired product as a colorless liquid.
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N-methoxy-N-methylacetamide and its derivatives are valuable intermediates in the synthesis

of pharmaceuticals and other specialty chemicals.[5] The Weinreb amide functionality in N-

methoxy-N-methylacetamide allows for the controlled addition of organometallic reagents to

form ketones, a common structural motif in biologically active molecules. This method is widely

used in drug development to construct complex molecular architectures.[5]

Visualizations
Logical Relationship of N-Methoxyacetamides

Structural Relationship of N-Methoxyacetamides
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Caption: Structural relationship between Acetamide, N-Methoxyacetamide, and N-Methoxy-N-

methylacetamide.

Experimental Workflow: Weinreb Ketone Synthesis
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Workflow for Weinreb Ketone Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tutorchase.com [tutorchase.com]

2. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry
[orientjchem.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1266195?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266195?utm_src=pdf-custom-synthesis
https://www.tutorchase.com/answers/ib/chemistry/how-do-you-prepare-a-weinreb-amide
http://www.orientjchem.org/vol36no2/synthesis-of-weinreb-and-their-derivativesa-review/
http://www.orientjchem.org/vol36no2/synthesis-of-weinreb-and-their-derivativesa-review/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. N-Methoxy-N-methylacetamide synthesis - chemicalbook [chemicalbook.com]

4. Hydroxamate synthesis by acylation [organic-chemistry.org]

5. nbinno.com [nbinno.com]

6. N-Methoxy-N-methylacetamide | 78191-00-1 [chemicalbook.com]

7. N-Methoxy-N-methylacetamide | C4H9NO2 | CID 537505 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to N-Methoxyacetamides for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1266195#n-methoxyacetamide-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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